Cas no 2977-71-1 (2-Amino-p-cresol Hydrochloride)

• Product Name: 2-Amino-p-cresol Hydrochloride
• CAS No: 2977-71-1
• MF: C₇H₁₀ClNO
• MW: 159.613400936127
• MDL: MFCD00191600
• CID: 266867
• PubChem ID: 87562737
• Update Time: 2025-06-13

2-Amino-p-cresol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Phenol,2-amino-4-methyl-, hydrochloride (1:1)
• 2-Amino-p-cresol Hydrochloride
• 2-amino-4-methylphenol,hydrochloride
• 2-Amino-4-methyl-phenol,Hydrochlorid
• 2-Amino-p-cresol HCl
• 2-Hydroxy-5-methylaniline Hydrochloride
• EINECS 221-026-0
• p-methyl-o-aminophenol hydrochloride
• 2-Amino-4-methylphenol Hydrochloride
• 2-Aminop-cresol hydrochloride
• 2-Amino-p-cresolHydrochloride
• A1276
• DTXSID30183916
• E78870
• MFCD00191600
• Phenol, 2-amino-4-methyl-, hydrochloride (1:1)
• CS-0205227
• 2-Amino-4-methylphenolHydrochloride
• CCRIS 8308
• AS-62701
• 2977-71-1
• SB75842
• A876385
• CAA97771
• Phenol, 2-amino-4-methyl-, hydrochloride
• 2-amino-4-methylphenol;hydrochloride
• NS00082291
• 697LGN77E2
• AKOS027320990
• J-017632
• FT-0691542
• MZMUKGFYWNOPAU-UHFFFAOYSA-N

• MDL： MFCD00191600
• Inchi： 1S/C7H9NO.ClH/c1-5-2-3-7(9)6(8)4-5;/h2-4,9H,8H2,1H3;1H
• InChI Key： MZMUKGFYWNOPAU-UHFFFAOYSA-N
• SMILES： Cl.OC1C=CC(C)=CC=1N

Computed Properties

• Exact Mass: 159.04500
• Monoisotopic Mass: 159.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 11
• XLogP3: nothing
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: Not available
• PSA: 46.25000
• LogP: 2.66600
• Solubility: Not available

2-Amino-p-cresol Hydrochloride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Safety Instruction： S16-S26-S45-S36-S37-S39-S37-S39
• Risk Phrases：R23/24/25; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 2-Amino-p-cresol Hydrochloride

Recent Advances in the Study of 2-Amino-p-cresol Hydrochloride (CAS: 2977-71-1): Applications and Mechanisms in Chemical Biology and Pharmaceutical Research

2-Amino-p-cresol Hydrochloride (CAS: 2977-71-1) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This compound, known for its unique structural and functional properties, has been the subject of numerous studies aimed at exploring its potential applications in drug development, biochemical assays, and therapeutic interventions. Recent advancements in synthetic chemistry and molecular biology have further elucidated the mechanisms by which 2-Amino-p-cresol Hydrochloride interacts with biological systems, opening new avenues for its utilization in targeted therapies and diagnostic tools.

One of the key areas of research involving 2-Amino-p-cresol Hydrochloride is its role as a precursor or intermediate in the synthesis of more complex pharmaceutical agents. Studies have demonstrated its efficacy in the formation of heterocyclic compounds, which are often pivotal in the development of antimicrobial and anticancer drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in the synthesis of novel benzoxazole derivatives, which exhibited potent inhibitory effects against a range of bacterial pathogens. The study underscored the compound's versatility and its potential to address the growing challenge of antibiotic resistance.

In addition to its synthetic applications, 2-Amino-p-cresol Hydrochloride has been investigated for its direct biological activities. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that the compound possesses notable antioxidant properties, which could be harnessed for the development of neuroprotective agents. The study employed in vitro assays to demonstrate the compound's ability to scavenge free radicals and mitigate oxidative stress in neuronal cells, suggesting its potential utility in treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

Another significant development is the exploration of 2-Amino-p-cresol Hydrochloride in the field of chemical biology, where it has been used as a probe to study enzyme mechanisms and protein interactions. A recent study in ACS Chemical Biology utilized the compound to investigate the activity of tyrosine kinases, a class of enzymes implicated in various cancers. The findings provided insights into the compound's ability to modulate kinase activity, offering a promising scaffold for the design of kinase inhibitors with improved selectivity and efficacy.

Despite these promising findings, challenges remain in the optimization of 2-Amino-p-cresol Hydrochloride for clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Recent efforts have focused on structural modifications and formulation strategies to enhance the compound's pharmacokinetic profile. For example, a 2023 study in the European Journal of Pharmaceutical Sciences explored the use of nanoparticle-based delivery systems to improve the solubility and targeted delivery of 2-Amino-p-cresol Hydrochloride, yielding encouraging results in preclinical models.

In conclusion, 2-Amino-p-cresol Hydrochloride (CAS: 2977-71-1) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug synthesis to direct therapeutic effects, highlight its potential to contribute to advancements in medicine and biotechnology. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its use in clinical settings, paving the way for innovative treatments and diagnostic tools. The compound's versatility and efficacy make it a valuable asset in the ongoing quest to address unmet medical needs and improve patient outcomes.